5,6-dimethoxy-1H-indene-2-carboxylic Acid

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 5,6-dimethoxy-1H-indene-2-carboxylic acid
• InChI: InChI=1S/C12H12O4/c1-15-10-5-7-3-9(12(13)14)4-8(7)6-11(10)16-2/h3,5-6H,4H2,1-2H3,(H,13,14)
• InChI Key: KOBCQTFFXVIYJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=C(CC2=C1)C(=O)O)OC

Description

5,6-dimethoxy-1H-indene-2-carboxylic Acid is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 5,6-dimethoxy-1H-indene-2-carboxylate (330 mg, 1.41 mmol) in THF (8 mL) and MeOH (4 mL) was added 2 N NaOH solution (3.5 mL) dropwise at room temperature. The resulting mixture was stirred at room temperature for 2 hours and the reaction was quenched with 1N HCl solution. Then mixture was diluted with water and the resulting suspension was filtered and the solid was dried under vacuum to give 5,6-dimethoxy-1H-indene-2-carboxylic acid (150 mg, 48%). LC-MS (ES-API); rt 8.44 min; m/z calculated for C12H12O4 [M−H]− 219.1, found 219.1.